Cas no 1205748-65-7 (1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride)

• Product Name: 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride
• CAS No: 1205748-65-7
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD12406209
• CID: 2662171
• Update Time: 2025-11-02

1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-TETRAHYDROISOQUINOLINE-6-CARBALDEHYDE HYDROCHLORIDE
• 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde HCl
• AM806039
• 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride

• MDL： MFCD12406209
• Inchi： 1S/C10H11NO.ClH/c12-7-8-1-2-10-6-11-4-3-9(10)5-8;/h1-2,5,7,11H,3-4,6H2;1H
• InChI Key： HGEMRUUQUZJNSM-UHFFFAOYSA-N
• SMILES： Cl.O=CC1C=CC2CNCCC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride

Comprehensive Guide to 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride (CAS No. 1205748-65-7): Properties, Applications, and Market Insights

1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride (CAS 1205748-65-7) is a specialized organic compound gaining attention in pharmaceutical research and fine chemical synthesis. This tetrahydroisoquinoline derivative features a unique molecular structure combining an aldehyde functional group with a hydrochloride salt, making it valuable for various synthetic applications. Researchers frequently search for "tetrahydroisoquinoline carbaldehyde synthesis" and "CAS 1205748-65-7 applications," reflecting growing interest in this compound's potential.

The compound's molecular formula is C₁₀H₁₂NO·HCl, with a molecular weight of 197.67 g/mol. Its tetrahydroisoquinoline core structure is particularly interesting to medicinal chemists exploring "heterocyclic compound drug discovery" and "bioactive small molecules." The hydrochloride salt form enhances stability and solubility, addressing common challenges researchers face when working with similar aldehydes. Current literature suggests applications in developing central nervous system (CNS) targeting compounds, aligning with trending searches for "neuroactive compound synthesis."

In synthetic chemistry, 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride serves as a versatile building block. Its aldehyde functionality allows for various condensation reactions, while the tetrahydroisoquinoline scaffold provides a privileged structure found in many biologically active molecules. Recent publications highlight its use in creating "multifunctional pharmaceutical intermediates" and "structure-activity relationship studies," topics frequently searched by medicinal chemistry professionals.

The compound's stability profile makes it suitable for diverse reaction conditions. Storage recommendations typically suggest keeping CAS 1205748-65-7 in cool, dry conditions away from strong oxidizers. Analytical data shows characteristic peaks in NMR spectra (1H NMR (DMSO-d6) δ: 9.70 (s, 1H), 7.50-7.30 (m, 3H)), important information for researchers verifying compound purity - a common concern reflected in searches for "tetrahydroisoquinoline characterization methods."

Market analysis indicates growing demand for high-purity tetrahydroisoquinoline derivatives, with 1205748-65-7 showing particular promise in academic and industrial research settings. The compound's relevance to "fragment-based drug design" and "scaffold hopping strategies" - both trending topics in drug discovery - contributes to its increasing visibility in scientific literature and patent applications.

Quality control protocols for 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride typically involve HPLC purity verification (>98%) and moisture content analysis. These specifications address common purchaser concerns about "pharmaceutical intermediate quality standards." The compound's shelf life and compatibility with various solvents are additional frequently searched parameters by potential users.

From a regulatory perspective, CAS 1205748-65-7 currently falls under standard laboratory chemical classifications. However, researchers should always consult updated safety data sheets, as regulations for tetrahydroisoquinoline compounds may evolve with new pharmacological findings. This precaution aligns with increasing searches for "research chemical compliance" and "laboratory safety best practices."

The synthesis of 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride typically involves multi-step organic transformations starting from commercially available precursors. Recent methodological improvements have addressed earlier challenges with "regioselective isoquinoline functionalization" - a technical hurdle frequently discussed in organic chemistry forums and reflected in search trends.

In conclusion, 1,2,3,4-Tetrahydroisoquinoline-6-carbaldehyde hydrochloride (CAS 1205748-65-7) represents an important tool for modern drug discovery and organic synthesis. Its unique structural features and growing application potential make it a compound worth monitoring in the evolving landscape of heterocyclic chemistry and medicinal research. The increasing volume of searches for "tetrahydroisoquinoline applications" and "specialty chemical suppliers" suggests expanding interest in this molecular class.